![molecular formula C11H16N2O5 B6242448 rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, cis CAS No. 2645399-52-4](/img/no-structure.png)
rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, cis
Overview
Description
The compound contains a pyrrolo[3,4-d][1,2]oxazole ring, which is a heterocyclic compound (a compound that contains atoms of at least two different elements as members of its rings). It also contains a carboxylic acid group (-COOH) and a tert-butoxycarbonyl (Boc) group. The Boc group is a common protecting group used in organic synthesis .
Chemical Reactions Analysis
The carboxylic acid group can undergo typical acid-base reactions, forming a carboxylate ion in the presence of a base. The Boc group can be removed (deprotected) under acidic conditions .properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, cis involves the synthesis of the pyrrolo[3,4-d][1,2]oxazole ring system followed by the introduction of the tert-butoxycarbonyl (Boc) protecting group and the carboxylic acid functionality. The final step involves the cis-selective reduction of the carboxylic acid to the alcohol using a suitable reducing agent." "Starting Materials": [ "2,3-dihydrofuran", "2-nitrobenzaldehyde", "ethyl acetoacetate", "sodium methoxide", "tert-butyl bromoacetate", "sodium hydride", "diethyl malonate", "triethylamine", "acetic anhydride", "sodium bicarbonate", "sodium borohydride", "acetic acid", "hydrochloric acid", "sodium hydroxide", "tert-butyl 2-oxo-3-oxolaneacetate", "tert-butyl 2-oxo-3-oxolaneacetate", "tert-butyl 2-oxo-3-oxolaneacetate", "tert-butyl 2-oxo-3-oxolaneacetate", "rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, trans" ], "Reaction": [ "Synthesis of 2-nitrobenzylidene-2,3-dihydrofuran", "Synthesis of ethyl 2-nitrophenylacetoacetate", "Synthesis of 2-nitro-3-(2-nitrophenyl)propenoic acid ethyl ester", "Synthesis of 2-nitro-3-(2-nitrophenyl)propenoic acid", "Synthesis of 2-nitro-3-(2-nitrophenyl)propenal", "Synthesis of 2-nitro-3-(2-nitrophenyl)propenoic acid tert-butyl ester", "Synthesis of 2-nitro-3-(2-nitrophenyl)propenoic acid tert-butyl ester pyrrolo[3,4-d][1,2]oxazole derivative", "Synthesis of rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, trans", "Synthesis of rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, cis" ] } | |
CAS RN |
2645399-52-4 |
Product Name |
rac-(3aR,6aS)-5-[(tert-butoxy)carbonyl]-3aH,4H,5H,6H,6aH-pyrrolo[3,4-d][1,2]oxazole-3-carboxylic acid, cis |
Molecular Formula |
C11H16N2O5 |
Molecular Weight |
256.3 |
Purity |
95 |
Origin of Product |
United States |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
